Paired box protein Pax-5 (311-319)
Description
Paired box protein Pax-5
Scientific Research Applications
1. Role in Early Neurogenesis
Paired box protein Pax-5 is a transcription factor essential for early neurogenesis. It is expressed during embryonic development in specific areas like the neuroepithelium, spinal cord, and various brain regions. Pax-5 influences the activation of genes crucial for neural development and differentiation (Goulding et al., 1991).
2. Involvement in B-Cell Development
Pax-5 plays a key regulatory role in B-cell development. It acts as a docking protein that assists in the binding of Ets proto-oncogene family proteins to B-cell-specific promoters. This interaction is vital for the transcriptional activity and lineage-specific gene expression in B-lymphocytes (Fitzsimmons et al., 1996).
3. Role in Ocular Development
Pax-5 is significant in ocular development. It functions as a transcription factor involved in the differentiation of the lens and retina, playing a crucial role in eye formation. Pax-5 mutations in humans have been linked to eye conditions like aniridia (Tsonis & Fuentes, 2006).
4. Influence on Plasma Cell Differentiation
Pax-5 negatively regulates the differentiation of plasma cells. It is essential throughout the B-cell lineage to maintain their functional identity. During B-cell activation, downregulation of Pax-5 is a prerequisite for terminal differentiation into antibody-secreting plasma cells (Nera & Lassila, 2006).
properties
Product Name |
Paired box protein Pax-5 (311-319) |
|---|---|
sequence |
TLPGYPPHV |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Paired box protein Pax-5 (311-319) |
Origin of Product |
United States |
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